Cas no 847761-47-1 (N-(3-fluorophenyl)-2-(piperazin-1-yl)acetamide)

• Product name: N-(3-fluorophenyl)-2-(piperazin-1-yl)acetamide
• CAS No: 847761-47-1
• MF: C₁₂H₁₆N₃OF
• MW: 237.273
• CID: 3107926
• PubChem ID: 4961831

N-(3-fluorophenyl)-2-(piperazin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluorophenyl)-2-(piperazin-1-yl)acetamide
• MFCD06655266
• N-(3-fluorophenyl)-2-piperazin-1-ylacetamide
• CS-0225085
• VS-02306
• 847761-47-1
• BBL010066
• G32616
• 872-054-0
• Z90669181
• AKOS000199314
• STK711150
• EN300-12265

• Inchi： InChI=1S/C12H16FN3O/c13-10-2-1-3-11(8-10)15-12(17)9-16-6-4-14-5-7-16/h1-3,8,14H,4-7,9H2,(H,15,17)
• InChI Key： AEGHUFLJLKKUNE-UHFFFAOYSA-N
• SMILES： c1cc(cc(c1)F)NC(=O)CN2CCNCC2

Computed Properties

• Exact Mass: 237.12774030Da
• Monoisotopic Mass: 237.12774030Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 68-70 °C
• Boiling Point: 420.3±40.0 °C at 760 mmHg
• Flash Point: 208.0±27.3 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

N-(3-fluorophenyl)-2-(piperazin-1-yl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives